Cas no 2227764-68-1 (tert-butyl N-{2-hydroxy-5-(2S)-2-hydroxypropyl-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-5-(2S)-2-hydroxypropyl-3-methoxyphenyl}carbamate
• CAS No: 2227764-68-1
• MF: C₁₅H₂₃NO₅
• MW: 297.346824884415
• CID: 6110918
• PubChem ID: 165686779
• Update Time: 2025-08-05

tert-butyl N-{2-hydroxy-5-(2S)-2-hydroxypropyl-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-hydroxy-5-(2S)-2-hydroxypropyl-3-methoxyphenyl}carbamate
• tert-butyl N-{2-hydroxy-5-[(2S)-2-hydroxypropyl]-3-methoxyphenyl}carbamate
• EN300-1897703
• 2227764-68-1

• Inchi： 1S/C15H23NO5/c1-9(17)6-10-7-11(13(18)12(8-10)20-5)16-14(19)21-15(2,3)4/h7-9,17-18H,6H2,1-5H3,(H,16,19)/t9-/m0/s1
• InChI Key： YQDICGYSXBVRJA-VIFPVBQESA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)C[C@H](C)O)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.15762283g/mol
• Monoisotopic Mass: 297.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88Ų

Additional information on tert-butyl N-{2-hydroxy-5-(2S)-2-hydroxypropyl-3-methoxyphenyl}carbamate

tert-butyl N-{2-hydroxy-5-(2S)-2-hydroxypropyl-3-methoxyphenyl}carbamate (CAS No. 2227764-68-1): A Comprehensive Overview

tert-butyl N-{2-hydroxy-5-(2S)-2-hydroxypropyl-3-methoxyphenyl}carbamate (CAS No. 2227764-68-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and inflammation. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of tert-butyl N-{2-hydroxy-5-(2S)-2-hydroxypropyl-3-methoxyphenyl}carbamate is notable for its complex arrangement of functional groups. The molecule consists of a tert-butyl carbamate moiety attached to a substituted phenyl ring. The phenyl ring is further functionalized with a hydroxyl group at the 2-position, a (2S)-hydroxypropyl group at the 5-position, and a methoxy group at the 3-position. This intricate structure confers the compound with specific chemical properties that are crucial for its biological activities.

The synthesis of tert-butyl N-{2-hydroxy-5-(2S)-2-hydroxypropyl-3-methoxyphenyl}carbamate involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired stereoisomer. One common synthetic route involves the reaction of tert-butyl isocyanate with a suitably substituted phenol derivative, followed by selective hydroxylation and methylation steps. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it feasible for large-scale production in pharmaceutical settings.

In terms of biological activities, tert-butyl N-{2-hydroxy-5-(2S)-2-hydroxypropyl-3-methoxyphenyl}carbamate has demonstrated significant potential as a therapeutic agent. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

Recent research findings have further elucidated the mechanisms underlying the biological activities of tert-butyl N-{2-hydroxy-5-(2S)-2-hydroxypropyl-3-methoxyphenyl}carbamate. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound can effectively cross the blood-brain barrier and exert its neuroprotective effects by modulating microglial activation and reducing oxidative stress. Another study in *Bioorganic & Medicinal Chemistry Letters* highlighted its ability to inhibit the activity of specific kinases involved in inflammatory signaling pathways.

The pharmacokinetic properties of tert-butyl N-{2-hydroxy-5-(2S)-2-hydroxypropyl-3-methoxyphenyl}carbamate have also been investigated to assess its suitability for clinical applications. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it can be administered orally or via other routes without significant bioavailability issues. However, further research is needed to optimize these properties for therapeutic use.

In conclusion, tert-butyl N-{2-hydroxy-5-(2S)-2-hydroxypropyl-3-methoxyphenyl}carbamate (CAS No. 2227764-68-1) represents an exciting development in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and potential clinical applications. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical conditions.